4-[allyl(methylsulfonyl)amino]-N-{4-[(phenylthio)methyl]phenyl}benzamide

• IUPAC Name: 4-[methylsulfonyl(prop-2-enyl)amino]-N-[4-(phenylsulfanylmethyl)phenyl]benzamide
• InChI: InChI=1S/C24H24N2O3S2/c1-3-17-26(31(2,28)29)22-15-11-20(12-16-22)24(27)25-21-13-9-19(10-14-21)18-30-23-7-5-4-6-8-23/h3-16H,1,17-18H2,2H3,(H,25,27)
• InChI Key: JLSVWYRATTUEDI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC=C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CSC3=CC=CC=C3
• Molecular Formula: C24H24N2O3S2
• Molecular Weight: 452.6 g/mol

Description

The compound “4-[allyl(methylsulfonyl)amino]-N-{4-[(phenylthio)methyl]phenyl}benzamide” is a complex organic molecule. It contains an allyl group, which is a substituent with the structural formula −CH2−HC=CH2. It also contains a benzamide moiety, which is an organic compound derived from benzoic acid. The compound also includes a methylsulfonyl group and a phenylthio group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzamide core, the addition of the allyl and methylsulfonyl groups, and the attachment of the phenylthio group. A direct alkylation of N,N-dialkyl benzamides with methyl sulfides under transition metal-free conditions has been reported. This approach successfully achieves an efficient and selective synthesis of α-sulfenylated ketones without using transition-metal catalysts or organometallic reagents.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the allyl group could participate in reactions such as free radical bromination. The benzamide core could undergo reactions such as nucleophilic acyl substitution.